Cas no 203922-18-3 (thieno[2,3-c]pyridine-2-carbaldehyde)

Thieno[2,3-c]pyridine-2-carbaldehyde is a heterocyclic aldehyde derivative featuring a fused thiophene-pyridine scaffold, which serves as a versatile intermediate in organic synthesis and pharmaceutical research. Its unique structure combines electron-rich thiophene and nitrogen-containing pyridine moieties, enabling applications in the development of bioactive compounds, ligands, and functional materials. The aldehyde group provides a reactive site for further derivatization, facilitating condensation, nucleophilic addition, and cyclization reactions. This compound is particularly valuable in medicinal chemistry for constructing pharmacophores with potential biological activity. High purity and stability under standard conditions make it a reliable building block for synthetic applications.

thieno[2,3-c]pyridine-2-carbaldehyde structure

203922-18-3 structure

Product Name:thieno[2,3-c]pyridine-2-carbaldehyde

CAS No:203922-18-3

MF:C₈H₅NOS

MW:163.196400403976

MDL:MFCD11052828

CID:241274

PubChem ID:10749527

Update Time:2025-05-28

thieno[2,3-c]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- Thieno[2,3-c]pyridine-2-carboxaldehyde
- Thieno[2,3-c]pyridine-2-carbaldehyde
- AG-E-49472
- CTK0J9923
- KB-261043
- MolPort-004-805-001
- THIENO[2,3,C]PYRIDINE-2-CARBALDEHYDE
- AKOS006308663
- Z1198309374
- SCHEMBL1335259
- EN300-300158
- MFCD11052828
- thieno[2, 3-c]pyridine-2-carbaldehyde
- BDBM50037776
- CS-0215782
- Thieno[2,3-c]pyridine-2-carboxaldehyde (9CI)
- 203922-18-3
- CHEMBL3358193
- DTXSID70444275
- D79728
- SY067950
- THIENO[2,3-C]PYRIDINE-2-CARBALDEHYDE 96%
- thieno[2,3-c]pyridine-2-carbaldehyde
- MDL： MFCD11052828
- Inchi： 1S/C8H5NOS/c10-5-7-3-6-1-2-9-4-8(6)11-7/h1-5H
- InChI Key： WVSKUUMKOLSXHM-UHFFFAOYSA-N
- SMILES： S1C(C=O)=CC2C=CN=CC1=2

Computed Properties

Exact Mass: 163.00900
Monoisotopic Mass: 163.00918496g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 58.2Å²

Experimental Properties

PSA: 58.20000
LogP: 2.10880

thieno[2,3-c]pyridine-2-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	T10777-500mg	Thieno[2,3-c]pyridine-2-carboxaldehyde	203922-18-3	96%	500mg	3464CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	T10777-1g	Thieno[2,3-c]pyridine-2-carboxaldehyde	203922-18-3	96%	1g	5196CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	T10777-500mg	Thieno[2,3-c]pyridine-2-carboxaldehyde	203922-18-3	96%	500mg	3464.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	T10777-1g	Thieno[2,3-c]pyridine-2-carboxaldehyde	203922-18-3	96%	1g	5196.0CNY	2021-07-13
abcr	AB444515-1 g	Thieno[2,3-c]pyridine-2-carbaldehyde, min. 95%; .	203922-18-3		1g	€530.00	2023-04-22
Apollo Scientific	OR917276-1g	Thieno[2,3-c]pyridine-2-carbaldehyde	203922-18-3		1g	£716.00	2025-02-21
TRC	B587725-10mg	thieno[2,3-c]pyridine-2-carbaldehyde	203922-18-3		10mg	$ 50.00	2022-06-07
TRC	B587725-50mg	thieno[2,3-c]pyridine-2-carbaldehyde	203922-18-3		50mg	$ 95.00	2022-06-07
TRC	B587725-100mg	thieno[2,3-c]pyridine-2-carbaldehyde	203922-18-3		100mg	$ 160.00	2022-06-07
Matrix Scientific	188429-1g	Thieno[2,3-c]pyridine-2-carbaldehyde	203922-18-3		1g	$450.00	2023-09-07

thieno[2,3-c]pyridine-2-carbaldehyde Related Literature

1. Nonlinear optical chromophores with isoquinolines, thieno[2,3-c]pyridines and 2-(2′-thienyl)pyridines as inherently polarized π-electron bridges

Heiko Nerenz,Martin Meier,Walter Grahn,Axel Reisner,Elmar Schm?lzlin,Stefan Stadler,Klaus Meerholz,Christoph Br?uchle,Peter G. Jones J. Chem. Soc. Perkin Trans. 2 1998 437